Cas no 2137806-76-7 (Thieno[2,3-b]pyridine, 4,6-dichloro-3-methyl-)

• Product Name: Thieno[2,3-b]pyridine, 4,6-dichloro-3-methyl-
• CAS No: 2137806-76-7
• MF: C₈H₅Cl₂NS
• MW: 218.102998495102
• CID: 5264193
• Update Time: 2025-11-01

Thieno[2,3-b]pyridine, 4,6-dichloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine, 4,6-dichloro-3-methyl-
• 4,6-dichloro-3-methylthieno[2,3-b]pyridine

• Inchi： 1S/C8H5Cl2NS/c1-4-3-12-8-7(4)5(9)2-6(10)11-8/h2-3H,1H3
• InChI Key： HQNROGMWBIZXSE-UHFFFAOYSA-N
• SMILES： C12SC=C(C)C1=C(Cl)C=C(Cl)N=2

Additional information on Thieno[2,3-b]pyridine, 4,6-dichloro-3-methyl-

Comprehensive Overview of Thieno[2,3-b]pyridine, 4,6-dichloro-3-methyl- (CAS No. 2137806-76-7)

The compound Thieno[2,3-b]pyridine, 4,6-dichloro-3-methyl- (CAS No. 2137806-76-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including the fused thieno[2,3-b]pyridine core and substituted chloro and methyl groups, make it a versatile intermediate for synthesizing bioactive molecules and functional materials. Researchers are increasingly exploring its potential applications in drug discovery, agrochemicals, and optoelectronic devices, aligning with the growing demand for innovative small-molecule scaffolds.

One of the key reasons for the rising interest in 4,6-dichloro-3-methyl-thieno[2,3-b]pyridine is its role as a building block for kinase inhibitors and antimicrobial agents. Recent studies highlight its utility in designing compounds targeting cancer pathways and antibiotic resistance, two pressing global health challenges. The electron-rich thienopyridine moiety facilitates π-stacking interactions, enhancing binding affinity to biological targets. This property is particularly valuable in developing next-generation therapeutics, a topic frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, the dichloro and methyl substituents on the thieno[2,3-b]pyridine backbone offer multiple sites for further functionalization. This adaptability allows researchers to fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic stability—critical factors in medicinal chemistry optimization. Computational chemists often incorporate this scaffold into AI-driven drug design workflows, leveraging its balanced aromaticity and steric profile for virtual screening campaigns.

In material science, CAS 2137806-76-7 has shown promise as a precursor for organic semiconductors. Its planar structure and halogen atoms enable the fabrication of high-performance OLEDs and photovoltaic materials, addressing the surge in demand for sustainable energy solutions. Industry reports suggest that derivatives of this compound could improve charge carrier mobility in thin-film transistors, a hot topic in flexible electronics research.

Environmental and regulatory considerations are also shaping the discourse around 4,6-dichloro-3-methyl-thieno[2,3-b]pyridine. As green chemistry principles gain traction, synthetic methodologies for this compound increasingly emphasize atom economy and catalytic processes. Analytical techniques like HPLC-MS and NMR are routinely employed to ensure high purity, reflecting the pharmaceutical industry's focus on quality by design (QbD).

The commercial availability of Thieno[2,3-b]pyridine, 4,6-dichloro-3-methyl- through specialty chemical suppliers has accelerated its adoption in cross-disciplinary research. Patent literature reveals its inclusion in proprietary formulations for neurological disorders and inflammatory diseases, areas with high unmet medical needs. This aligns with frequent search queries about "novel heterocyclic compounds for CNS targets" in scientific databases.

Looking ahead, the integration of CAS 2137806-76-7 into combinatorial chemistry libraries and high-throughput screening platforms is expected to grow. Its structural complexity—intermediate between simple aromatics and polycyclic systems—makes it an attractive candidate for fragment-based drug discovery. Meanwhile, advances in continuous flow chemistry could revolutionize its large-scale production, addressing scalability challenges often discussed in process chemistry forums.

In summary, Thieno[2,3-b]pyridine, 4,6-dichloro-3-methyl- represents a compelling case study in modern chemical research. Its dual utility in life sciences and advanced materials exemplifies the convergence of traditionally distinct disciplines. As synthetic strategies evolve and biological datasets expand, this compound will likely remain at the forefront of structure-activity relationship studies and materials innovation for years to come.